Cas no 1896637-20-9 (2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol)

• Product Name: 2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol
• CAS No: 1896637-20-9
• MF: C₉H₁₁ClOS
• MW: 202.701040506363
• CID: 6224220
• PubChem ID: 116863571
• Update Time: 2025-10-29

2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol
• 2-chloro-1-[4-(methylsulfanyl)phenyl]ethan-1-ol
• 1896637-20-9
• EN300-1983559

• Inchi： 1S/C9H11ClOS/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5,9,11H,6H2,1H3
• InChI Key： YDPFRKZBRSIWRW-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)SC)O

Computed Properties

• Exact Mass: 202.0219138g/mol
• Monoisotopic Mass: 202.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol

Introduction to 2-Chloro-1-4-(Methylsulfanyl)phenylethan-1-ol (CAS No. 1896637-20-9)

2-Chloro-1-4-(methylsulfanyl)phenylethan-1-ol (CAS No. 1896637-20-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro-substituted benzene ring and a methylsulfanyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol is C₉H₁₁ClOS, and it has a molecular weight of approximately 198.69 g/mol. The compound's structure consists of a benzene ring with a chlorine atom at the 4-position, a methylsulfanyl group at the 4-position, and a hydroxyl group attached to the ethyl chain. This combination of functional groups imparts specific physicochemical properties that are crucial for its potential biological activities.

In recent years, the study of 2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol has focused on its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributing factor to many chronic diseases, including cardiovascular diseases and neurodegenerative disorders. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, thereby potentially reducing the risk of these diseases.

The pharmacokinetic properties of 2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug development, the synthesis and purification of 2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol have been optimized to ensure high yields and purity levels. Various synthetic routes have been explored, including those involving Grignard reactions and nucleophilic substitutions, to produce the compound efficiently and cost-effectively. These advancements in synthesis methods have facilitated further research and development efforts.

The potential applications of 2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol extend beyond traditional pharmaceuticals. In the field of cosmeceuticals, this compound has shown promise as an active ingredient in skin care products due to its antioxidant properties. It can help protect the skin from environmental damage and promote overall skin health.

In conclusion, 2-chloro-1-4-(methylsulfanyl)phenylethan-1-ol (CAS No. 1896637-20-9) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and cosmeceuticals. Its unique chemical structure and favorable biological activities make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments and improving patient outcomes.